Cas no 36389-06-7 (methyl 2,1,3-benzoxadiazole-5-carboxylate 1-oxide)

methyl 2,1,3-benzoxadiazole-5-carboxylate 1-oxide structure
36389-06-7 structure
Product Name:methyl 2,1,3-benzoxadiazole-5-carboxylate 1-oxide
CAS No:36389-06-7
MF:C8H6N2O4
MW:194.144241809845
CID:921289
PubChem ID:335516
Update Time:2025-04-19

methyl 2,1,3-benzoxadiazole-5-carboxylate 1-oxide Chemical and Physical Properties

Names and Identifiers

    • methyl 2,1,3-benzoxadiazole-5-carboxylate 1-oxide
    • methyl 1-oxido-2,1,3-benzoxadiazol-1-ium-5-carboxylate
    • 1-oxy-benzo[1,2,5]oxadiazole-5-carboxylic acid methyl ester
    • 5-Methoxycarbonylbenzofuroxan
    • AC1L7HND
    • CTK4H6378
    • HMS1554I12
    • NSC345389
    • STK836585
    • STOCK2S-28425
    • TimTec1_007228
    • DTXSID60319443
    • AKOS000631970
    • Methyl 1-oxo-2,1lambda~5~,3-benzoxadiazole-5-carboxylate
    • SR-01000476689-1
    • SR-01000476689
    • 5-(METHOXYCARBONYL)-2,1,3-BENZOXADIAZOL-1-IUM-1-OLATE
    • 36389-06-7
    • NSC-345389
    • Inchi: 1S/C8H6N2O4/c1-13-8(11)5-2-3-7-6(4-5)9-14-10(7)12/h2-4H,1H3
    • InChI Key: RNWZDPNHUZUYQZ-UHFFFAOYSA-N
    • SMILES: O1N=C2C=C(C(=O)OC)C=CC2=[N+]1[O-]

Computed Properties

  • Exact Mass: 194.03278
  • Monoisotopic Mass: 194.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 79.27
  • LogP: 1.04290
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